Cas no 111412-13-6 ([1,1'-Biphenyl]-2,2'-dicarboxaldehyde, 6,6'-dimethyl-)

• Product Name: [1,1'-Biphenyl]-2,2'-dicarboxaldehyde, 6,6'-dimethyl-
• CAS No: 111412-13-6
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 1197540
• PubChem ID: 10728623
• Update Time: 2025-04-20

[1,1'-Biphenyl]-2,2'-dicarboxaldehyde, 6,6'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-dicarboxaldehyde, 6,6'-dimethyl-
• 2-(2-formyl-6-methylphenyl)-3-methylbenzaldehyde
• 111412-13-6
• SCHEMBL14876792
• DTXSID10444072

• Inchi： 1S/C16H14O2/c1-11-5-3-7-13(9-17)15(11)16-12(2)6-4-8-14(16)10-18/h3-10H,1-2H3
• InChI Key： HZQNRJZKRBMUOZ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(C)=C1C1C(C=O)=CC=CC=1C

Computed Properties

• Exact Mass: 238.09942
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives